5-(furan-2-yl)-1-(3-methylbenzoyl)-3-phenyl-4,5-dihydro-1H-pyrazole

• IUPAC Name: [3-(furan-2-yl)-5-phenyl-3,4-dihydropyrazol-2-yl]-(3-methylphenyl)methanone
• InChI: InChI=1S/C21H18N2O2/c1-15-7-5-10-17(13-15)21(24)23-19(20-11-6-12-25-20)14-18(22-23)16-8-3-2-4-9-16/h2-13,19H,14H2,1H3
• InChI Key: JNNMCACVEDMPGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)N2C(CC(=N2)C3=CC=CC=C3)C4=CC=CO4
• Molecular Formula: C21H18N2O2
• Molecular Weight: 330.4 g/mol
• CAS No.: 865615-96-9

Description

5-(furan-2-yl)-1-(3-methylbenzoyl)-3-phenyl-4,5-dihydro-1H-pyrazole, also known as FMPD, is a chemical compound that has been the subject of scientific research due to its potential applications in a variety of fields.

Scientific Research Applications

Synthesis Techniques

Synthetic methodologies for compounds with structures similar to 5-(furan-2-yl)-1-(3-methylbenzoyl)-3-phenyl-4,5-dihydro-1H-pyrazole often involve innovative techniques such as microwave irradiation, which offers advantages in terms of reaction speed and efficiency. For instance, the synthesis of a pyrazoline derivative containing a furan moiety via microwave irradiation exemplifies modern approaches to crafting complex organic compounds efficiently (Jothikrishnan & Shafi, 2009).

Pharmacological Applications

Research into compounds structurally similar to this compound has indicated potential pharmacological applications. Studies have demonstrated that pyrazoline derivatives exhibit significant anti-inflammatory and antibacterial properties, as shown in compounds synthesized through conventional and microwave irradiation methods (Ravula et al., 2016). These findings suggest a promising avenue for the development of new therapeutic agents.

Material Science Applications

The design and synthesis of novel materials for applications in organic light-emitting diodes (OLEDs) also represent a critical area of research. Compounds incorporating furan and pyrazoline moieties have been explored for their photophysical and electrochemical properties, contributing to the development of high-efficiency red phosphorescent OLEDs. This application is underscored by the synthesis of materials with suitable triplet energies for red phosphorescent OLEDs, leading to devices with superior external quantum efficiency (Liu et al., 2016).

Future Directions

Furan compounds have wide-spread applications which include, but not limited to, therapeutics, photovoltaic, dyes and pigments, corrosion inhibitors, food antioxidants, sustainable chemistry, and agrochemicals. The spectacular range of compounds that can be economically synthesized from biomass via furan platform chemicals (FPCs) shows the potential for future research and development.